2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide

• Molecular Formula: C15H12BrCl3N2O3S
• Molecular Weight: 486.6 g/mol
• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-methylamino]-N-(2,4,5-trichlorophenyl)acetamide
• InChI: InChI=1S/C15H12BrCl3N2O3S/c1-21(25(23,24)10-4-2-9(16)3-5-10)8-15(22)20-14-7-12(18)11(17)6-13(14)19/h2-7H,8H2,1H3,(H,20,22)
• InChI Key: IZSCXWNJHLXCGT-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=CC(=C(C=C1Cl)Cl)Cl)S(=O)(=O)C2=CC=C(C=C2)Br

Description

2-[[(4-bromophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide is a chemical compound that has been extensively studied for its scientific research applications. This compound is also known as BTA-EG6 and is used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of BTA-EG6 involves the inhibition of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a critical role in the regulation of cellular signaling pathways, and their dysregulation has been implicated in the development and progression of various diseases, including cancer. BTA-EG6 has been found to selectively inhibit PTPs, leading to the activation of downstream signaling pathways and the inhibition of cancer cell proliferation.
Biochemical and Physiological Effects:
BTA-EG6 has been shown to exhibit potent inhibitory activity against various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, BTA-EG6 has been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for the treatment of cancer. BTA-EG6 has also been found to exhibit anti-inflammatory activity, which is a desirable effect for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of BTA-EG6 is its potent inhibitory activity against PTPs, which makes it a valuable tool for the study of cellular signaling pathways and the development of new drugs. However, one of the limitations of BTA-EG6 is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of BTA-EG6. One direction is the design and development of new derivatives of BTA-EG6 with improved solubility and pharmacokinetic properties. Another direction is the study of the mechanism of action of BTA-EG6 in more detail, including its effects on specific signaling pathways and cellular processes. Finally, the potential therapeutic applications of BTA-EG6 in the treatment of various diseases, including cancer and inflammatory diseases, should be further explored.

Synthesis Methods

The synthesis of BTA-EG6 involves the reaction of 2,4,5-trichloroaniline with 4-bromobenzenesulfonyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with methylamine and acetic anhydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

BTA-EG6 has been extensively studied for its scientific research applications. One of the major applications of BTA-EG6 is in the field of medicinal chemistry, where it has been used as a lead compound for the design and development of new drugs. BTA-EG6 has been found to exhibit potent inhibitory activity against various enzymes, including protein tyrosine phosphatases, which are important targets for the treatment of cancer and other diseases.